(2,2,3,3,4,4,5,5-Octafluoropentyl)propanedinitrile

• CAS No.: 771561-37-6
• Molecular Formula: C8H4F8N2
• Molecular Weight: 280.12 g/mol
• IUPAC Name: 2-(2,2,3,3,4,4,5,5-octafluoropentyl)propanedinitrile
• InChI: InChI=1S/C8H4F8N2/c9-5(10)7(13,14)8(15,16)6(11,12)1-4(2-17)3-18/h4-5H,1H2
• InChI Key: VUXCOBBENDQJNZ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C#N)C#N)C(C(C(C(F)F)(F)F)(F)F)(F)F

Description

(2,2,3,3,4,4,5,5-Octafluoropentyl)propanedinitrile is a useful research compound. Its molecular formula is C8H4F8N2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of compound 5b (15.0 g, 41.2 mmol), malononitrile (5.44 g, 82.4 mmol), and potassium carbonate (28.5 g, 206 mmol) in 1,2-dimethoxymethane (150 ml) was stirred overnight at room temperature under nitrogen. The reaction mixture was quenched with water (150 ml) and extracted with ethyl acetate (2×200 ml). The combined organic extracts were washed with brine (200 ml), dried (Na2SO4), filtered, and concentrated under reduced pressure. The residue was purified by column chromatography (silica gel, 85:15 hexanes/EtOAc) to provide 2-(2,2,3,3,4,4,5,5-Octafluoropentyl)malononitrile (5c) (7.5 g, 65%) as a white solid:

Synthesis routes and methods II

Procedure details

15 g of (2,2,3,3,4,4,5,5-octafluoropentyl)trifluoromethanesulfonic acid and 2.6 g of malononitrile were dissolved in 20 ml of dimethyl sulfoxide, 5.5 g of potassium carbonate was added, and the mixture was stirred in a water bath for 3 hours. Thereafter, dilute hydrochloric acid was added to the reaction mixture, followed by extraction with methyl tert-butyl ether. The organic layer was washed successively with water, aqueous saturated sodium hydrogen carbonate and aqueous saturated sodium chloride, dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 2.0 g of 2-(2,2,3,3,4,4,5,5-octafluoropentyl)malononitrile.